N-(3-chloro-2-methylphenyl)-2-(2,4-dichlorophenoxy)propanamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-(2,4-dichlorophenoxy)propanamide
• InChI: InChI=1S/C16H14Cl3NO2/c1-9-12(18)4-3-5-14(9)20-16(21)10(2)22-15-7-6-11(17)8-13(15)19/h3-8,10H,1-2H3,(H,20,21)
• InChI Key: HLLUEVWEOYZPNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)C(C)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C16H14Cl3NO2
• Molecular Weight: 358.6 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-(2,4-dichlorophenoxy)propanamide, commonly known as clopyralid, is a selective herbicide used to control broadleaf weeds in crops such as corn, wheat, and soybeans. It belongs to the chemical class of pyridinecarboxylic acids and is known for its high efficacy and low toxicity.

Mechanism of Action

Clopyralid works by disrupting the growth and development of broadleaf weeds. It is absorbed by the plant and moves throughout its tissues, inhibiting the production of certain enzymes necessary for growth. This leads to the death of the weed, while the crop remains unaffected.
Biochemical and Physiological Effects:
Clopyralid has been shown to have low toxicity to mammals and other non-target organisms. It is rapidly metabolized and eliminated from the body, and does not accumulate in the environment. However, it can have negative effects on certain plant species, particularly those in the legume family.

Advantages and Limitations for Lab Experiments

Clopyralid is a useful tool for studying the effects of herbicides on plant growth and development. Its high selectivity and low toxicity make it a safe and effective herbicide for use in laboratory experiments. However, its specificity may limit its usefulness in certain applications.

Future Directions

There are several areas of research that could be pursued in relation to clopyralid. One area of interest is the development of new formulations or delivery methods that could improve its efficacy or reduce its impact on non-target organisms. Another area of research is the study of its long-term effects on soil health and microbial communities. Finally, there is a need for further research on the potential impacts of clopyralid on human health and the environment.

Scientific Research Applications

Clopyralid has been extensively studied for its effectiveness in controlling broadleaf weeds in various crops. It has been shown to have a high level of selectivity, meaning it targets only specific weeds while leaving the crop unharmed. This makes it an ideal herbicide for use in agriculture.